3-Nitropropionic acid 3-Nitropropionic acid 3-nitropropionic acid appears as golden crystals (from chloroform). (NTP, 1992)
3-nitropropanoic acid is a C-nitro compound that is propanoic acid in which one of the methyl hydrogens has been replaced by a nitro group. It has a role as a neurotoxin, an EC 1.3.5.1 [succinate dehydrogenase (quinone)] inhibitor, an antimycobacterial drug and a mycotoxin. It derives from a propionic acid. It is a conjugate acid of a 3-nitropropanoate. It is a tautomer of a 3-aci-nitropropanoic acid.
Bovinocidin, also known as 3-nitropropionate or 3-NP acid, belongs to the class of organic compounds known as c-nitro compounds. C-nitro compounds are compounds having the nitro group, -NO2 (free valence on nitrogen), which is attached to carbon. Bovinocidin exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Bovinocidin has been primarily detected in blood. Within the cell, bovinocidin is primarily located in the cytoplasm. Bovinocidin can be biosynthesized from propionic acid. Bovinocidin is a potentially toxic compound.
